Cas no 339020-45-0 (1-(4-CHLOROPHENYL)-4-[(2-METHOXY-1-NAPHTHYL)SULFINYL]PIPERAZINE)

• Product Name: 1-(4-CHLOROPHENYL)-4-[(2-METHOXY-1-NAPHTHYL)SULFINYL]PIPERAZINE
• CAS No: 339020-45-0
• MF: C₂₁H₂₁ClN₂O₂S
• MW: 400.921643018723
• CID: 5270311
• PubChem ID: 1484851
• Update Time: 2026-03-09

1-(4-CHLOROPHENYL)-4-[(2-METHOXY-1-NAPHTHYL)SULFINYL]PIPERAZINE Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLOROPHENYL)-4-[(2-METHOXY-1-NAPHTHYL)SULFINYL]PIPERAZINE
• 1-([4-(4-CHLOROPHENYL)PIPERAZINO]SULFINYL)-2-NAPHTHYL METHYL ETHER
• 1-(4-chlorophenyl)-4-[(2-methoxynaphthalen-1-yl)sulfinyl]piperazine
• 1-(4-chlorophenyl)-4-(2-methoxynaphthalen-1-yl)sulfinylpiperazine
• Oprea1_491230
• 1-(4-Chlorophenyl)-4-[(2-methoxy-1-naphthalenyl)sulfinyl]piperazine
• AKOS005101204
• 7N-823
• DTXSID101161177
• 339020-45-0

• Inchi： 1S/C21H21ClN2O2S/c1-26-20-11-6-16-4-2-3-5-19(16)21(20)27(25)24-14-12-23(13-15-24)18-9-7-17(22)8-10-18/h2-11H,12-15H2,1H3
• InChI Key： SHELJEMILYVJEI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1CCN(CC1)S(C1=C(C=CC2C=CC=CC1=2)OC)=O

Computed Properties

• Exact Mass: 400.1012268g/mol
• Monoisotopic Mass: 400.1012268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 52

Additional information on 1-(4-CHLOROPHENYL)-4-[(2-METHOXY-1-NAPHTHYL)SULFINYL]PIPERAZINE

Comprehensive Overview of 1-(4-CHLOROPHENYL)-4-[(2-METHOXY-1-NAPHTHYL)SULFINYL]PIPERAZINE (CAS No. 339020-45-0)

1-(4-CHLOROPHENYL)-4-[(2-METHOXY-1-NAPHTHYL)SULFINYL]PIPERAZINE (CAS No. 339020-45-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 339020-45-0, features a piperazine core substituted with a 4-chlorophenyl group and a 2-methoxy-1-naphthylsulfinyl moiety. Its molecular architecture makes it a subject of interest in drug discovery and material science.

The compound's sulfinyl group and naphthyl ring system contribute to its distinctive chemical behavior, which is being explored in various research domains. Scientists are particularly interested in its potential as a pharmacophore in designing new therapeutic agents. Recent studies have highlighted its relevance in targeting specific biological pathways, though further validation is required. The methoxy and chlorophenyl substituents enhance its solubility and binding affinity, making it a versatile candidate for further modification.

In the context of current trends, researchers are increasingly focusing on sulfinyl-containing compounds due to their role in modulating enzyme activity and receptor interactions. A growing number of queries in scientific databases and AI-driven literature searches reflect this trend, with keywords like "sulfinyl piperazine derivatives" and "naphthyl-based drug design" gaining traction. The compound's CAS No. 339020-45-0 is frequently cited in patents and academic papers, underscoring its importance in modern chemistry.

From a synthetic perspective, 1-(4-CHLOROPHENYL)-4-[(2-METHOXY-1-NAPHTHYL)SULFINYL]PIPERAZINE is synthesized through multi-step organic reactions, often involving sulfoxidation and piperazine functionalization. Its purity and stability are critical for research applications, prompting advancements in analytical techniques such as HPLC and NMR spectroscopy. These methods ensure accurate characterization, which is essential for reproducibility in scientific studies.

The compound's potential extends beyond pharmaceuticals. Recent explorations in material science have investigated its use in organic electronics and catalysis. Its conjugated naphthyl system and sulfinyl group may contribute to novel properties in optoelectronic devices. This interdisciplinary appeal aligns with the broader scientific community's push toward sustainable chemistry and green synthesis, topics frequently searched in academic and industrial circles.

Safety and handling of 1-(4-CHLOROPHENYL)-4-[(2-METHOXY-1-NAPHTHYL)SULFINYL]PIPERAZINE follow standard laboratory protocols. While not classified as hazardous under typical conditions, proper personal protective equipment (PPE) and ventilation are recommended during handling. Researchers often inquire about its storage conditions and solubility profiles, which are well-documented in supplier databases and safety data sheets.

In conclusion, 1-(4-CHLOROPHENYL)-4-[(2-METHOXY-1-NAPHTHYL)SULFINYL]PIPERAZINE (CAS No. 339020-45-0) represents a compelling case study in the intersection of medicinal chemistry and advanced materials. Its structural complexity and functional diversity make it a valuable tool for innovation. As research continues, this compound is likely to remain a focal point in discussions about drug development, molecular design, and emerging technologies.